4'-methyl-4-biphenylyl phenoxyacetate

• IUPAC Name: [4-(4-methylphenyl)phenyl] 2-phenoxyacetate
• InChI: InChI=1S/C21H18O3/c1-16-7-9-17(10-8-16)18-11-13-20(14-12-18)24-21(22)15-23-19-5-3-2-4-6-19/h2-14H,15H2,1H3
• InChI Key: VETCIWRHLIDVKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)COC3=CC=CC=C3
• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol

Description

4'-methyl-4-biphenylyl phenoxyacetate (MBPA) is a synthetic compound that has been widely used in scientific research. It is a derivative of biphenyl, which is a common organic compound found in many industrial and consumer products. MBPA has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many fields.

Mechanism of Action

The mechanism of action of 4'-methyl-4-biphenylyl phenoxyacetate is not fully understood, but it is thought to involve the inhibition of enzymes through the formation of covalent bonds with the active site of the enzyme. This leads to a decrease in enzyme activity and can result in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
4'-methyl-4-biphenylyl phenoxyacetate has been shown to have a variety of biochemical and physiological effects, including the inhibition of acetylcholinesterase and monoamine oxidase, the induction of apoptosis in cancer cells, and the modulation of ion channels. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4'-methyl-4-biphenylyl phenoxyacetate is its potency as an enzyme inhibitor, which allows for the study of enzyme kinetics and protein-protein interactions at low concentrations. However, its potency can also be a limitation, as high concentrations can lead to non-specific effects and toxicity. Additionally, the synthesis of 4'-methyl-4-biphenylyl phenoxyacetate can be complex and time-consuming, making it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research involving 4'-methyl-4-biphenylyl phenoxyacetate. One area of interest is the development of 4'-methyl-4-biphenylyl phenoxyacetate-based therapies for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the use of 4'-methyl-4-biphenylyl phenoxyacetate as a tool for studying the structure and function of enzymes and proteins. Additionally, the development of new synthesis methods for 4'-methyl-4-biphenylyl phenoxyacetate could lead to increased availability and lower costs, making it more accessible to researchers.

Synthesis Methods

4'-methyl-4-biphenylyl phenoxyacetate can be synthesized through a multi-step process involving the reaction of biphenyl with various reagents. One commonly used method involves the reaction of biphenyl with bromine to form 4-bromobiphenyl, which is then reacted with potassium phenoxyacetate to form 4'-methyl-4-biphenylyl phenoxyacetate.

Scientific Research Applications

4'-methyl-4-biphenylyl phenoxyacetate has been used in a wide range of scientific research applications, including studies of enzyme kinetics, protein-protein interactions, and drug discovery. It has been shown to be a potent inhibitor of several enzymes, including acetylcholinesterase and monoamine oxidase, making it a potential therapeutic agent for the treatment of neurological disorders.